Cas no 2102860-83-1 (tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate
• CAS No: 2102860-83-1
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 5105652
• Update Time: 2026-03-03

tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(aminomethyl)-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
• tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate

• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-7(4-12)8(11)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m1/s1
• InChI Key： WWJQJSHXCBBXRO-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](F)[C@H](CN)C1

Additional information on tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate

tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate, identified by the CAS number 2102860-83-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a pyrrolidine ring, which is a five-membered cyclic amine, substituted with a tert-butyl group, an amino methyl group, and a fluorine atom. These substituents contribute to the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate in the synthesis of bioactive compounds. Its structure allows for various functional groups to be introduced, making it a versatile building block in organic synthesis. For instance, the amino methyl group can participate in nucleophilic reactions, while the fluorine atom can enhance the molecule's lipophilicity and bioavailability. These properties make it an attractive candidate for drug design, particularly in the development of CNS (central nervous system) agents and anticancer drugs.

In terms of synthesis, researchers have developed efficient methods to prepare tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate. One common approach involves the use of palladium-catalyzed cross-coupling reactions, which enable precise control over the stereochemistry of the molecule. The cis configuration of the substituents on the pyrrolidine ring is crucial for maintaining its biological activity. Advanced techniques such as X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

The biological activity of tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For example, it has shown promise as a kinase inhibitor, which could be relevant for treating conditions such as cancer and inflammatory diseases. Additionally, its ability to penetrate cellular membranes makes it a valuable tool in drug delivery systems.

From a materials science perspective, this compound has also found applications in polymer chemistry. The tert-butyl group can act as a protective substituent during polymerization reactions, while the pyrrolidine ring provides structural rigidity to the resulting polymers. This dual functionality makes it useful in the development of advanced materials with tailored properties for specific applications.

In conclusion, tert-butyl cis-3-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate is a multifaceted compound with significant potential in various fields of science and technology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future research and development efforts.